Cas no 139265-64-8 (Octadecanoic acid, 2-(2,4-dimethylphenoxy)-)

• Product Name: Octadecanoic acid, 2-(2,4-dimethylphenoxy)-
• CAS No: 139265-64-8
• MF: C₂₆H₄₄O₃
• MW: 404.625768661499
• CID: 1274767
• Update Time: 2024-08-04

Octadecanoic acid, 2-(2,4-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 2-(2,4-dimethylphenoxy)-

• Inchi： 1S/C26H44O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25(26(27)28)29-24-20-19-22(2)21-23(24)3/h19-21,25H,4-18H2,1-3H3,(H,27,28)
• InChI Key： LSOFDMAMZZEPBP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C(C)C=C1C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 404.32922

Experimental Properties

• Density: 0.959±0.06 g/cm3(Predicted)
• Boiling Point: 515.6±35.0 °C(Predicted)
• PSA: 46.53
• pka: 3.29±0.10(Predicted)